3-amino-2-methanesulfonylbenzonitrile
Overview
Description
3-Amino-2-methanesulfonylbenzonitrile (AMSBN) is an organic compound that is used in a variety of scientific research applications. It is a white crystalline solid that is soluble in water and organic solvents. This compound is used as a reagent for the synthesis of various compounds, including those used in pharmaceuticals, biochemistry, and materials science. Additionally, AMSBN can be used to study the mechanism of action of various compounds, as well as their biochemical and physiological effects.
Scientific Research Applications
3-amino-2-methanesulfonylbenzonitrile has a variety of scientific research applications. It is used as a reagent for the synthesis of various compounds, including those used in pharmaceuticals, biochemistry, and materials science. Additionally, 3-amino-2-methanesulfonylbenzonitrile can be used to study the mechanism of action of various compounds, as well as their biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 3-amino-2-methanesulfonylbenzonitrile is not yet fully understood. However, it is believed that the compound acts as a chelating agent, binding to metal ions and forming a complex that is stable and can be used for a variety of purposes. Additionally, 3-amino-2-methanesulfonylbenzonitrile may interact with proteins, carbohydrates, and other molecules in the body, altering their structure and function.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-amino-2-methanesulfonylbenzonitrile are not yet fully understood. However, some studies have shown that the compound can affect the activity of enzymes, alter the structure of proteins, and interfere with the transport of ions across cell membranes. Additionally, 3-amino-2-methanesulfonylbenzonitrile has been shown to have antioxidant properties, which may be useful in treating certain diseases.
Advantages and Limitations for Lab Experiments
3-amino-2-methanesulfonylbenzonitrile has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is soluble in water and organic solvents. Additionally, the compound is stable and can be used in a variety of experiments. However, 3-amino-2-methanesulfonylbenzonitrile has some limitations. The compound is toxic and can be irritating to the skin, eyes, and respiratory tract, so it should be handled with caution. Additionally, the compound can react with other compounds and interfere with the results of experiments.
Future Directions
There are several potential future directions for research involving 3-amino-2-methanesulfonylbenzonitrile. One potential direction is to further investigate the biochemical and physiological effects of the compound. Additionally, further research could be done to explore the potential therapeutic applications of 3-amino-2-methanesulfonylbenzonitrile, such as its use as an antioxidant or anti-inflammatory agent. Additionally, further research could be done to explore the potential uses of 3-amino-2-methanesulfonylbenzonitrile as a chelating agent, as well as its use in the synthesis of various compounds. Finally, further research could be done to explore the potential toxic effects of 3-amino-2-methanesulfonylbenzonitrile.
Synthesis Methods
3-amino-2-methanesulfonylbenzonitrile can be synthesized through a reaction between benzonitrile and sodium methanesulfonate in an aqueous solution. This reaction is carried out at room temperature, and the product is purified by recrystallization. The reaction is shown below:
Benzonitrile + Sodium methanesulfonate → 3-Amino-2-methanesulfonylbenzonitrile
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-amino-2-methanesulfonylbenzonitrile involves the reaction of 2-chloro-5-methanesulfonylbenzonitrile with ammonia.", "Starting Materials": [ "2-chloro-5-methanesulfonylbenzonitrile", "Ammonia" ], "Reaction": [ "Step 1: Dissolve 2-chloro-5-methanesulfonylbenzonitrile in a suitable solvent such as ethanol or methanol.", "Step 2: Add ammonia to the solution and heat the mixture to reflux.", "Step 3: Continue refluxing the mixture for several hours until the reaction is complete.", "Step 4: Cool the mixture and filter the resulting solid.", "Step 5: Wash the solid with a suitable solvent to remove any impurities.", "Step 6: Dry the solid under vacuum to obtain 3-amino-2-methanesulfonylbenzonitrile as a white crystalline powder." ] } | |
CAS RN |
2091506-85-1 |
Product Name |
3-amino-2-methanesulfonylbenzonitrile |
Molecular Formula |
C8H8N2O2S |
Molecular Weight |
196.2 |
Purity |
95 |
Origin of Product |
United States |
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